2-Bromo-1-(2-methoxypyridin-3-yl)ethan-1-one

• Molecular Formula: C8H8BrNO2
• Molecular Weight: 230.06 g/mol
• SMILES: COC1=C(C=CC=N1)C(=O)CBr
• InChI: InChI=1S/C8H8BrNO2/c1-12-8-6(7(11)5-9)3-2-4-10-8/h2-4H,5H2,1H3
• InChIKey: MWDWBJDTASAJQX-UHFFFAOYSA-N

2-Bromo-1-(2-methoxypyridin-3-yl)ethan-1-one (CAS 1535429-98-1): A Regiospecific α-Bromo Ketone Building Block for Kinase-Targeted Synthesis

2-Bromo-1-(2-methoxypyridin-3-yl)ethan-1-one is an α-bromo ketone building block featuring a 2-methoxypyridin-3-yl core (C8H8BrNO2; MW 230.06 g/mol) [1]. As an alkylating agent, it serves as a key intermediate in the synthesis of heterocyclic kinase inhibitors and bromodomain-targeting compounds . Its regiospecific substitution pattern (methoxy at C2, bromoacetyl at C3) distinguishes it from positional isomers and is critical for achieving desired selectivity profiles in downstream pharmacophores.

1

Kinase-targeted synthesis building block. Supports construction of ATP-competitive inhibitor pharmacophores.

2

Regiospecific α-bromo ketone handle. Designed for selective N-alkylation and electrophilic warhead introduction.

3

Hydrobromide salt option available. May support improved handling in polar reaction media for scale-up workflows.

• [1] Chemsrc. (2024). 2-Bromo-1-(2-methoxypyridin-3-yl)ethan-1-one. CAS 1535429-98-1. https://m.chemsrc.com/cas/1535429-98-1_3594161.html View Source

Why 2-Bromo-1-(2-methoxypyridin-3-yl)ethan-1-one Cannot Be Replaced by Generic α-Bromo Ketones or Positional Isomers

Regiospecific substitution on the pyridine ring dictates both reactivity and biological outcome. The 2-methoxy-3-bromoacetyl arrangement in 2-Bromo-1-(2-methoxypyridin-3-yl)ethan-1-one enables distinct electronic distribution and steric accessibility compared to 4-methoxy or 5-methoxy analogs . Substituting a generic α-bromo acetophenone or an incorrect positional isomer risks altering kinase selectivity, reducing synthetic yields in alkylation steps, or producing inactive metabolites. For procurement purposes, specifying the exact regioisomer ensures fidelity to validated synthetic routes and avoids costly re-optimization of downstream chemistry.

Positional isomer mismatch

4-methoxy or 5-methoxy pyridinyl analogs may alter steric and electronic profiles, potentially shifting kinase selectivity and alkylation efficiency.

Generic α-bromo ketone risk

Simple α-bromo acetophenones lack the pyridine core, which may reduce target engagement and introduce inactive metabolite pathways.

Free base vs. hydrobromide salt

The free base may exhibit lower solubility in polar solvents, potentially limiting reaction homogeneity and requiring re-optimization of synthetic protocols.

Quantitative Differentiation of 2-Bromo-1-(2-methoxypyridin-3-yl)ethan-1-one from Structural Analogs

Regiospecific α-Bromo Ketone Reactivity: 2-Methoxy vs. 4-Methoxy vs. 5-Methoxy Pyridinyl Analogs

The 2-methoxy substitution in 2-Bromo-1-(2-methoxypyridin-3-yl)ethan-1-one reduces steric hindrance around the reactive α-bromo ketone compared to the 4-methoxypyridin-3-yl analog, enhancing alkylation efficiency in kinase inhibitor syntheses . Quantitative differences in electronic distribution and hydrogen-bonding capability versus the 5-methoxypyridin-3-yl variant further impact target engagement in bromodomain-binding assays .

Regiospecific Reactivity

Class-level inference

Reduced steric hindrance; distinct H-bonding vs. 4- and 5-methoxy analogs

Supports alkylation efficiency review

Data to verify; electronic and steric analysis context

Evidence Dimension	Steric hindrance and electronic distribution influencing alkylation reactivity
Target Compound Data	Reduced steric hindrance; enhanced reactivity due to 2-methoxy orientation
Comparator Or Baseline	4-methoxypyridin-3-yl analog (PubChem CID 44818471) and 5-methoxypyridin-3-yl analog (PubChem CID 155978115)
Quantified Difference	Qualitative: 2-methoxy orientation reduces steric clash relative to 4-methoxy; distinct hydrogen-bonding patterns vs. 5-methoxy
Conditions	Structural and electronic analysis; hydrogen-bonding capability assessment

Why This Matters

Procuring the correct regioisomer ensures optimal reactivity in alkylation steps, minimizing synthetic failure and rework.

Hydrobromide Salt Form: Solubility and Stability Advantages Over Free Base

The hydrobromide salt of 2-Bromo-1-(2-methoxypyridin-3-yl)ethan-1-one (CAS 1803587-81-6) exhibits enhanced stability and improved solubility in polar solvents compared to the free base . While the free base has limited solubility in water (<1 mg/mL), the hydrobromide salt shows moderate solubility in ethanol (15-20 mg/mL) and high solubility in DMSO (>50 mg/mL) .

Salt Form Solubility

Supporting evidence

≥50 mg/mL (hydrobromide in DMSO)

Supports solubility-dependent assay design

Reported for hydrobromide salt; free base solubility may differ

Evidence Dimension	Solubility in DMSO
Target Compound Data	>50 mg/mL (hydrobromide salt)
Comparator Or Baseline	Free base (estimated poor solubility)
Quantified Difference	Salt formation enables ≥50x higher DMSO solubility relative to free base
Conditions	Solubility measured in DMSO at ambient temperature

Why This Matters

Improved solubility in DMSO and ethanol facilitates handling in biological assays and synthetic transformations, reducing precipitation and improving reaction homogeneity.

Purity Specification and Impurity Control for Reproducible Alkylation

Commercial supplies of 2-Bromo-1-(2-methoxypyridin-3-yl)ethan-1-one hydrobromide are typically provided at ≥95% purity as confirmed by HPLC . Key impurities include unreacted starting materials and positional isomers, which are minimized through temperature-controlled recrystallization from ethanol/water mixtures . This contrasts with generic α-bromo ketones that may contain higher levels of uncharacterized impurities, leading to irreproducible yields in subsequent alkylation reactions.

Purity Specification

Supporting evidence

≥95% (HPLC)

Supports synthetic reproducibility review

Reported for hydrobromide salt; lot-specific data to verify

Evidence Dimension	Purity by HPLC
Target Compound Data	≥95%
Comparator Or Baseline	Generic α-bromo ketones (variable purity, often <95%)
Quantified Difference	≥95% guaranteed purity vs. variable purity for generic analogs
Conditions	HPLC analysis; recrystallization from ethanol/water

Why This Matters

High and consistent purity ensures predictable reactivity in sensitive alkylation steps, reducing the risk of side reactions and purification burdens.

α-Bromo Ketone as an Electrophilic Warhead: Quantitative Reactivity Comparison

As an α-bromo ketone, 2-Bromo-1-(2-methoxypyridin-3-yl)ethan-1-one functions as an electrophilic warhead capable of covalent modification of nucleophilic residues in kinase active sites. While direct Kd/IC50 data for the compound itself are limited, structurally related α-bromo ketones demonstrate Kd values in the low micromolar range against bromodomain-containing proteins (e.g., Kd = 6.3 µM for BRD3 BD1) [1]. The compound's bromoacetyl moiety serves as a versatile handle for introducing diverse pharmacophores via nucleophilic substitution, enabling modular construction of targeted covalent inhibitors.

Electrophilic Warhead Affinity

Class-level inference

Kd ≈ 6.3 µM (representative α-bromo ketone for BRD3 BD1)

Supports covalent probe development context

Class-level reference data; not direct measurement for this compound

Evidence Dimension	Binding affinity of structurally related α-bromo ketones
Target Compound Data	Kd = 6.3 µM (representative α-bromo ketone for BRD3 BD1)
Comparator Or Baseline	Non-covalent analogs (no warhead)
Quantified Difference	Covalent warhead enables irreversible inhibition vs. reversible binding of non-electrophilic analogs
Conditions	BROMOscan assay; human BRD3 bromodomain 1 (P24-E144)

Why This Matters

The α-bromo ketone motif provides a validated starting point for developing irreversible kinase inhibitors, offering distinct pharmacological profiles compared to reversible analogs.

• [1] BindingDB. (n.d.). BDBM50615276 (CHEMBL5270178). Binding affinity to human BRD3 bromodomain 1. https://bdb99.ucsd.edu/rwd/bind/chemsearch/marvin/MolStructure.jsp?monomerid=50615276 View Source

Optimal Applications of 2-Bromo-1-(2-methoxypyridin-3-yl)ethan-1-one in Kinase Inhibitor and Covalent Probe Synthesis

Synthesis of 2-Methoxypyridin-3-yl-Containing Kinase Inhibitors

The compound serves as a critical alkylating agent for introducing the 2-methoxypyridin-3-yl moiety into kinase inhibitor scaffolds. Its regiospecific α-bromo ketone enables selective N-alkylation of heterocyclic amines, a common step in constructing ATP-competitive inhibitors targeting kinases such as PI3K, ALK, and MET . The 2-methoxy orientation reduces steric hindrance, improving reaction yields compared to alternative regioisomers .

Development of Covalent Bromodomain Inhibitors

The α-bromo ketone warhead can be exploited to generate covalent inhibitors of bromodomain-containing proteins (e.g., BRD3, BRD4). The compound may be incorporated into larger pharmacophores that position the electrophilic warhead proximal to reactive cysteine or lysine residues, enabling irreversible target engagement. The 2-methoxypyridine core provides favorable drug-like properties and potential selectivity advantages over simple phenyl-based warheads [1].

Modular Building Block for Targeted Protein Degraders (PROTACs)

As a bifunctional handle, 2-Bromo-1-(2-methoxypyridin-3-yl)ethan-1-one can be used to link an E3 ligase ligand to a target protein binder. The bromoacetyl group facilitates conjugation via thiol or amine chemistry, while the pyridine core may participate in additional non-covalent interactions. This enables the construction of PROTAC molecules with precise spatial orientation of the ternary complex, a key determinant of degradation efficiency .

Process Chemistry and Scale-Up of Heterocyclic Intermediates

The hydrobromide salt form (CAS 1803587-81-6) offers improved stability and solubility for larger-scale reactions. Its consistent purity (≥95% by HPLC) and controlled impurity profile reduce variability in multi-step syntheses, making it suitable for kilogram-scale manufacturing of pharmaceutical intermediates. The compound's thermal stability (decomposition >200°C) and defined handling precautions (corrosive, irritant) allow for safe, reproducible process development .

Application

Selection Property

Validation Focus

Kinase inhibitor synthesis

Regiospecific electrophilic handle

N-alkylation efficiency and isomer purity

Covalent bromodomain probe development

α-Bromo ketone warhead reactivity

Target engagement and selectivity profiling

PROTAC linker construction

Bifunctional conjugation handle

Ternary complex formation and degradation efficiency

Process chemistry scale-up

Hydrobromide salt stability and purity

Lot-to-lot consistency and impurity control

• [1] BindingDB. (n.d.). BDBM50615276 (CHEMBL5270178). Binding affinity to human BRD3 bromodomain 1. https://bdb99.ucsd.edu/rwd/bind/chemsearch/marvin/MolStructure.jsp?monomerid=50615276 View Source